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Compound of Interest

Compound Name: MRV03-068

Cat. No.: B14752382

Discrepancy in Request Identified

It has come to our attention that the provided topic, "maximum flow rate and pressure settings
for MRV03-068," does not align with the requested content type and audience. The MRV03-
068 is a modular relief valve, a component used in hydraulic systems.[1][2][3] The requested
in-depth technical guide or whitepaper for researchers, scientists, and drug development
professionals, including experimental protocols and signaling pathways, is not applicable to this
type of mechanical device.

Therefore, we are unable to provide a response that fulfills all the "Core Requirements"” of the
original request, such as detailed experimental methodologies and diagrams of signaling
pathways.

However, we can provide the technical specifications for the MRV03-068 modular relief valve
based on available data sheets, which may be of use.

Technical Specifications of the MRV03 Modular
Relief Valve

The MRV-03 series are relief modular valves designed to limit the pressure in a hydraulic
circuit.[1][2][3] They are sandwich plate designed valves that can be stacked with other
components to create a compact hydraulic system.[2][4][5]

Quantitative Data Summary
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Specification Value

Maximum Flow Rate 80 I/min (21.2 GPM)[1][4]1[5]

Up to 320 Bar (4570 PSI)[4][5] or 315 Bar (4500

Maximum Working Pressure _ _ N
psi)[1] depending on the specific model.

Multiple ranges available, including: 735-Bar;
#70 Bar, 7440-Bar-ane—+210 Bar.[4][5] Other
sources indicate ranges from 100 - 500 PSI up
to 100 - 4500 PSL.[2]

Pressure Adjusting Range

Nominal Valve Size NG 10, CETOP 5, ISO 4401-05[5]
Hydraulic Fluid ISO VG32, 46, 68[1][4]

Operating Temperature -15°C to 70°C (-5°F to 158°F)[1]

Fluid Cleanliness 1ISO4406 21/19/16, NAS1638 Class 10[1][6]

Functional Description

The MRV-03 series valves are two-stage, balanced piston relief valves.[2] They function by
limiting the pressure in different ports (P, A, or B) of a hydraulic circuit to a predetermined
maximum.[1][2] These valves are available with different control port options (P, W, A, B) and
pressure adjustment can be made via a hex screw or a knob.[1]

We recommend reviewing the specific datasheets from the manufacturer for the exact model of
the MRV03-068 you are using to ensure you have the precise specifications for your
application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [maximum flow rate and pressure settings for MRV03-
068]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14752382#maximum-flow-rate-and-pressure-
settings-for-mrv03-068]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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